4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide

• IUPAC Name: 4-(2,2-dimethylpropanoylamino)-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-5-25-17-9-7-6-8-16(17)22-18(23)14-10-12-15(13-11-14)21-19(24)20(2,3)4/h6-13H,5H2,1-4H3,(H,21,24)(H,22,23)
• InChI Key: LWQSZXXMIUREJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NC(=O)C(C)(C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide, also known as LMK-235, is a novel small molecule that has been synthesized and studied for its potential use in scientific research.

Scientific Research Applications

4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may be a promising candidate for further development as an anticancer agent. Additionally, this compound has been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.

Mechanism of Action

The exact mechanism of action of 4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cellular signaling pathways. Specifically, this compound has been shown to inhibit the activity of the enzyme protein kinase C theta (PKCθ), which plays a key role in regulating immune cell function and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effects on PKCθ, this compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response. This compound has also been shown to modulate the activity of certain transcription factors, which are involved in gene expression and cellular differentiation.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide is its specificity for PKCθ, which makes it a useful tool for studying the role of this enzyme in cellular signaling pathways. However, one limitation of this compound is its relatively low potency, which may make it less effective in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 4-[(2,2-dimethylpropanoyl)amino]-N-(2-ethoxyphenyl)benzamide. One area of interest is in the development of more potent analogs of this compound, which may be more effective as anticancer or anti-inflammatory agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, this compound may be a useful tool for studying the role of PKCθ in other physiological and pathological processes, such as diabetes and cardiovascular disease.